Cas no 144280-20-6 (Phenol, 2-[(2-nitrophenyl)azo]-4-octyl-)

• Product Name: Phenol, 2-[(2-nitrophenyl)azo]-4-octyl-
• CAS No: 144280-20-6
• MF: C₂₀H₂₅N₃O₃
• MW: 355.43080496788
• CID: 2777313
• Update Time: 2023-08-07

Phenol, 2-[(2-nitrophenyl)azo]-4-octyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[(2-nitrophenyl)azo]-4-octyl-
• 6-[2-(2-Nitrophenyl)hydrazinylidene]-4-octylcyclohexa-2,4-dien-1-one

• Inchi： 1S/C20H25N3O3/c1-2-3-4-5-6-7-10-16-13-14-20(24)18(15-16)22-21-17-11-8-9-12-19(17)23(25)26/h8-9,11-15,24H,2-7,10H2,1H3/b22-21+
• InChI Key： ZRDDPKPUFHRKPC-QURGRASLSA-N
• SMILES： OC1C=CC(=CC=1/N=N/C1C=CC=CC=1[N+](=O)[O-])CCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 439
• XLogP3: 7.2
• Topological Polar Surface Area: 90.8